Cas no 2549014-25-5 (4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine)

• Product Name: 4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine
• CAS No: 2549014-25-5
• MF: C₂₀H₂₄F₃N₅O₂
• MW: 423.432074546814
• CID: 5313414
• PubChem ID: 154883077
• Update Time: 2025-05-20

4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-[4-[[4-(Trifluoromethoxy)phenyl]methyl]-1-piperazinyl]-3-pyridazinyl]morpholine
• 4-[6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine
• AKOS040710554
• F6619-7386
• 2549014-25-5
• 4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine

• Inchi： 1S/C20H24F3N5O2/c21-20(22,23)30-17-3-1-16(2-4-17)15-26-7-9-27(10-8-26)18-5-6-19(25-24-18)28-11-13-29-14-12-28/h1-6H,7-15H2
• InChI Key： BDPKNNHJSOPZKN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CN1CCN(C2=CC=C(N=N2)N2CCOCC2)CC1)(F)F

Computed Properties

• Exact Mass: 423.18820951g/mol
• Monoisotopic Mass: 423.18820951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.1±50.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Additional information on 4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine

Introduction to 4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine and Its Significance in Modern Chemical Research

The compound with the CAS number 2549014-25-5 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine, represents a fascinating example of how intricate molecular structures can be designed to target specific biological pathways. Its unique chemical architecture, featuring a combination of morpholine, piperazine, and pyridazine rings, makes it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the piperazine moiety in this molecule suggests potential interactions with serotonin receptors, which are critical for a variety of physiological processes, including mood regulation, pain perception, and cognitive function. Additionally, the trifluoromethoxy group appended to the phenyl ring introduces additional electronic properties that can influence the compound's binding affinity and selectivity.

The morpholine ring is another key feature of this compound that contributes to its biological activity. Morpholine derivatives have been widely studied for their potential as pharmacological agents due to their ability to interact with various biological targets. In particular, the morpholine scaffold is known to exhibit favorable pharmacokinetic properties, including good solubility and stability in biological systems. These characteristics make it an attractive component for designing drugs that require oral administration or prolonged circulation in the bloodstream.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the biological activity of complex molecules like 4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine. By leveraging high-throughput screening techniques and machine learning algorithms, scientists can rapidly identify potential lead compounds that exhibit desired biological properties. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The pyridazine ring in this compound also plays a crucial role in its overall biological activity. Pyridazine derivatives have been reported to interact with various enzymes and receptors, making them valuable scaffolds for designing drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific arrangement of atoms within the pyridazine ring can be fine-tuned to optimize binding interactions with biological targets, thereby enhancing the therapeutic efficacy of the compound.

In addition to its potential as a standalone therapeutic agent, 4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified to create novel compounds with tailored biological activities. This flexibility is particularly important in drug discovery, where researchers often need to iterate on molecular structures to achieve optimal pharmacological properties.

The trifluoromethoxy group on the phenyl ring is another critical feature that contributes to the compound's potential biological activity. Fluoro-substituted aromatic compounds are known to exhibit enhanced metabolic stability and improved binding affinity due to the electronic effects of fluorine atoms. These properties make trifluoromethoxy derivatives particularly attractive for drug development, as they can lead to more potent and long-lasting therapeutic effects.

The combination of these structural elements—piperazine, morpholine, pyridazine, and trifluoromethoxy—makes 4-[6-(4-{[4-(Trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazin-3-yl]morpholine a promising candidate for further exploration in various therapeutic areas. Its ability to interact with multiple biological targets suggests potential applications in treating neurological disorders, cardiovascular diseases, and other conditions where modulation of neurotransmitter systems is beneficial.

In conclusion, the compound with CAS number 2549014-25-5 represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and diverse range of potential biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.